Cas no 1260846-30-7 (3-3-fluoro-5-(trifluoromethyl)phenylazetidine)

• Product Name: 3-3-fluoro-5-(trifluoromethyl)phenylazetidine
• CAS No: 1260846-30-7
• MF: C₁₀H₉F₄N
• MW: 219.178776502609
• CID: 5882833
• PubChem ID: 129953085
• Update Time: 2025-05-22

3-3-fluoro-5-(trifluoromethyl)phenylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-3-fluoro-5-(trifluoromethyl)phenylazetidine
• 3-[3-fluoro-5-(trifluoromethyl)phenyl]azetidine
• EN300-1928943
• 1260846-30-7

• Inchi： 1S/C10H9F4N/c11-9-2-6(7-4-15-5-7)1-8(3-9)10(12,13)14/h1-3,7,15H,4-5H2
• InChI Key： QWCDQWOZWLSYLL-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)C1CNC1

Computed Properties

• Exact Mass: 219.06711194g/mol
• Monoisotopic Mass: 219.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Additional information on 3-3-fluoro-5-(trifluoromethyl)phenylazetidine

3-3-fluoro-5-(trifluoromethyl)phenylazetidine (CAS No. 1260846-30-7)

The compound 3-3-fluoro-5-(trifluoromethyl)phenylazetidine (CAS No. 1260846-30-7) is a highly specialized organic compound with unique structural and chemical properties. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of a fluorine atom at the 3-position and a trifluoromethyl group at the 5-position on the phenyl ring introduces significant electronic and steric effects, making this compound a valuable substrate for various applications in organic synthesis and drug discovery.

Recent studies have highlighted the potential of 3-3-fluoro-5-(trifluoromethyl)phenylazetidine in the development of novel therapeutic agents. Its unique structure allows for the formation of stable intermediates in complex synthetic pathways, particularly in the construction of bioactive molecules with intricate architectures. Researchers have demonstrated that this compound can serve as a versatile building block for constructing heterocyclic frameworks, which are essential components in many pharmaceutical agents.

The synthesis of 1260846-30-7 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the azetidine ring through cyclization reactions, followed by precise substitution reactions to introduce the fluorine and trifluoromethyl groups. The use of advanced catalysts has significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

In terms of applications, 3-3-fluoro-5-(trifluoromethyl)phenylazetidine has shown promise in the field of medicinal chemistry. Its ability to act as a chiral auxiliary in asymmetric synthesis has been extensively explored, with recent studies demonstrating its effectiveness in synthesizing enantiomerically enriched compounds. Additionally, this compound has been utilized as a precursor for developing bioisosteres, which are critical for optimizing pharmacokinetic properties in drug candidates.

From an environmental perspective, the production and handling of 1260846-30-7 adhere to strict safety protocols to minimize ecological impact. The compound's stability under standard storage conditions ensures its suitability for long-term use in research and industrial settings.

In conclusion, 3-3-fluoro-5-(trifluoromethyl)phenylazetidine (CAS No. 1260846-30-7) is a pivotal molecule in contemporary organic chemistry, offering diverse opportunities for innovation across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies, positions it as a key player in the development of next-generation pharmaceuticals and materials.